Cas no 2306253-07-4 ((2R,5R)-5-[(4-chlorophenyl)methyl]-2-methyl-morpholine)

• Product Name: (2R,5R)-5-[(4-chlorophenyl)methyl]-2-methyl-morpholine
• CAS No: 2306253-07-4
• MF: C₁₂H₁₆ClNO
• MW: 225.714542388916
• CID: 5271801
• Update Time: 2025-07-21

(2R,5R)-5-[(4-chlorophenyl)methyl]-2-methyl-morpholine Chemical and Physical Properties

Names and Identifiers

• Morpholine, 5-[(4-chlorophenyl)methyl]-2-methyl-, (2R,5R)-
• (2R,5R)-5-[(4-chlorophenyl)methyl]-2-methyl-morpholine

• Inchi： 1S/C12H16ClNO/c1-9-7-14-12(8-15-9)6-10-2-4-11(13)5-3-10/h2-5,9,12,14H,6-8H2,1H3/t9-,12-/m1/s1
• InChI Key： QUPLJPIJRLSDFC-BXKDBHETSA-N
• SMILES： N1[C@H](CC2=CC=C(Cl)C=C2)CO[C@H](C)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on (2R,5R)-5-[(4-chlorophenyl)methyl]-2-methyl-morpholine

Professional Introduction to Compound with CAS No. 2306253-07-4 and Product Name: (2R,5R)-5-[(4-chlorophenyl)methyl]-2-methyl-morpholine

Compound with the CAS number 2306253-07-4 and the product name (2R,5R)-5-[(4-chlorophenyl)methyl]-2-methyl-morpholine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its specific stereochemistry and structural motif, has garnered considerable attention due to its potential applications in drug discovery and development. The unique configuration of the (2R,5R)-5-[(4-chlorophenyl)methyl]-2-methyl-morpholine molecule, particularly its chiral center at the 2-position and the morpholine ring, contributes to its distinct pharmacological properties. This introduction delves into the structural features, synthesis methods, pharmacological significance, and recent research applications of this compound.

The molecular structure of (2R,5R)-5-[(4-chlorophenyl)methyl]-2-methyl-morpholine is composed of a morpholine backbone substituted with a 4-chlorophenylmethyl group at the 5-position and a methyl group at the 2-position. The stereochemistry at the 2- and 5-positions is crucial for its biological activity. The (2R,5R) configuration ensures optimal binding affinity to target receptors, making it a valuable scaffold for developing novel therapeutic agents. The presence of the chloro substituent on the phenyl ring enhances lipophilicity, which is often critical for drug absorption and distribution.

The synthesis of (2R,5R)-5-[(4-chlorophenyl)methyl]-2-methyl-morpholine involves multi-step organic transformations that require precise control over reaction conditions to achieve high enantiomeric purity. One common synthetic route includes the chiral resolution of racemic intermediates followed by functional group modifications. Recent advancements in asymmetric catalysis have enabled more efficient and scalable production methods. For instance, transition metal-catalyzed cross-coupling reactions have been employed to introduce the 4-chlorophenylmethyl group with high selectivity. These synthetic strategies not only improve yield but also minimize environmental impact by reducing waste generation.

The pharmacological profile of (2R,5R)-5-[(4-chlorophenyl)methyl]-2-methyl-morpholine has been extensively studied in various preclinical models. Its primary mechanism of action involves modulation of neurotransmitter receptors, particularly those involved in pain perception and inflammation. Research indicates that this compound exhibits potent activity as an antagonist at certain GABA receptor subtypes, which could make it useful in treating neurological disorders such as epilepsy and anxiety disorders. Additionally, its interaction with opioid receptors suggests potential applications in pain management without the side effects associated with traditional opioids.

Recent clinical trials have demonstrated promising results in using derivatives of (2R,5R)-5-[(4-chlorophenyl)methyl]-2-methyl-morpholine for treating chronic pain conditions. The compound's ability to selectively target specific receptor pathways without significant off-target effects makes it an attractive candidate for drug development. Moreover, its stereochemical purity ensures consistent pharmacological response across different patient populations. These findings have prompted further investigation into its potential as a lead compound for novel therapeutics.

The structural versatility of (2R,5R)-5-[(4-chlorophenyl)methyl]-2-methyl-morpholine also allows for modifications that can enhance its pharmacokinetic properties. By varying substituents on the morpholine ring or introducing additional functional groups, researchers can fine-tune solubility, bioavailability, and metabolic stability. Computational modeling techniques have been instrumental in predicting how these modifications will affect biological activity. Such approaches enable rational drug design and accelerate the discovery process.

In conclusion,(2R,5R)-5-[(4-chlorophenyl)methyl]-2-methyl-morpholine represents a significant contribution to pharmaceutical chemistry due to its unique structural features and promising biological activity. The compound's synthesis has been refined through modern catalytic methods, while its pharmacological properties continue to be explored in both preclinical and clinical settings. As research progresses,(2R,5R)-5-[(4-chlorophenyl)methyl]-2-methyl-morpholineand its derivatives hold great potential for addressing unmet medical needs in various therapeutic areas.